2-(1H-imidazol-5-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(1H-imidazol-5-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C9H10N4OS/c1-6-4-15-9(12-6)13-8(14)2-7-3-10-5-11-7/h3-5H,2H2,1H3,(H,10,11)(H,12,13,14)
• InChI Key: DFEIGJKBXQXKIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CC2=CN=CN2
• Molecular Formula: C9H10N4OS
• Molecular Weight: 222.27 g/mol

Description

2-(1H-imidazol-5-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(1H-imidazol-5-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is not fully understood. However, studies have suggested that it may work by inhibiting the growth of microorganisms by disrupting their cell membranes. Additionally, it may work by reducing inflammation and oxidative stress in the body, which can contribute to the development of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-(1H-imidazol-5-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has various biochemical and physiological effects. It has been shown to have antimicrobial activity against various microorganisms, including bacteria and fungi. Additionally, it has been shown to have anti-inflammatory and antioxidant effects, which can help reduce inflammation and oxidative stress in the body. Moreover, it has been shown to have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1H-imidazol-5-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide in lab experiments is its potential as a broad-spectrum antimicrobial agent. Additionally, its anti-inflammatory and antioxidant effects make it a promising candidate for the treatment of various diseases. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 2-(1H-imidazol-5-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide. One direction is the further investigation of its mechanism of action to optimize its use in lab experiments. Additionally, further studies can be conducted to explore its potential as an anticancer agent. Moreover, its potential as an anti-inflammatory and antioxidant agent can be further explored for the treatment of various diseases. Finally, the development of new derivatives of this compound with improved properties can be explored.

Synthesis Methods

The synthesis of 2-(1H-imidazol-5-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide involves the reaction of imidazole-5-carboxylic acid with 2-amino-4-methylthiazole in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting compound is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-(1H-imidazol-5-yl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide has potential applications in various fields of scientific research. It has been studied for its antimicrobial activity against various microorganisms such as bacteria and fungi. Additionally, it has been investigated for its potential use as an anti-inflammatory and antioxidant agent. Moreover, it has been studied for its potential as an anticancer agent.